Cas no 61405-54-7 (Benzene, 1-bromo-2-methoxy-4-(phenylthio)-)
61405-54-7 structure
Product Name:Benzene, 1-bromo-2-methoxy-4-(phenylthio)-
CAS No:61405-54-7
MF:C13H11BrOS
MW:295.194841623306
CID:480614
PubChem ID:71396154
Update Time:2025-04-19
Benzene, 1-bromo-2-methoxy-4-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-2-methoxy-4-(phenylthio)-
- 1-bromo-2-methoxy-4-phenylsulfanylbenzene
- 1-Bromo-2-methoxy-4-(phenylsulfanyl)benzene
- 61405-54-7
- DTXSID60817737
-
- Inchi: 1S/C13H11BrOS/c1-15-13-9-11(7-8-12(13)14)16-10-5-3-2-4-6-10/h2-9H,1H3
- InChI Key: RVBXXKAVJGCSRB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1OC)SC1C=CC=CC=1
Computed Properties
- Exact Mass: 293.97143
- Monoisotopic Mass: 293.97140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-bromo-2-methoxy-4-(phenylthio)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
61405-54-7 (Benzene, 1-bromo-2-methoxy-4-(phenylthio)-) Related Products
- 1879-16-9(p-Methoxythioanisole)
- 101657-79-8(Cyanic acid,C,C'-(thiodi-4,1-phenylene) ester)
- 3393-77-9(4,4'-Dimethoxy Diphenyl Sulfide)
- 2388-73-0(2-Methoxythioanisole)
- 15570-12-4(3-Methoxybenzenethiol)
- 262-20-4(phenoxathiine)
- 14372-67-9(Thiocyanic acid,3-methoxyphenyl ester)
- 1774-36-3(4,4'-Dimethoxydiphenylsulfoxide)
- 2388-74-1(3-Methoxythioanisole)
- 24920-39-6(Benzene,2-(ethylthio)-1,4-dimethoxy-)
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